6-Ethylthiochroman-4-one
Description
6-Ethylthiochroman-4-one is a sulfur-containing heterocyclic compound belonging to the thiochroman-4-one family. The compound features a thiopyran ring (a six-membered ring with one sulfur atom) and a ketone group at position 4, with an ethyl substituent at position 6. Thiochroman-4-one derivatives are of significant interest due to their biological activities, including anticancer and antifungal properties.
Properties
Molecular Formula |
C11H12OS |
|---|---|
Molecular Weight |
192.28 g/mol |
IUPAC Name |
6-ethyl-2,3-dihydrothiochromen-4-one |
InChI |
InChI=1S/C11H12OS/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-4,7H,2,5-6H2,1H3 |
InChI Key |
VGAFRRLXLRGPNT-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC2=C(C=C1)SCCC2=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Thiochroman-4-one derivatives vary in substituents and biological activities. Below is a comparative analysis of structurally related compounds:
Structural and Physicochemical Properties
*Calculated based on structural analogs.
Key Research Findings
Anticancer Screening: Thiochroman-4-one derivatives (e.g., compound 34 in ) showed 10–100× higher potency than cisplatin in leukemia and melanoma cell lines .
Synthetic Flexibility : The thiopyran ring allows diverse functionalization, enabling tailored physicochemical properties (e.g., logP adjustments via substituents) .
Comparative Toxicity: 6-Methyl derivatives exhibit lower cytotoxicity (IC₅₀ > 50 µM in normal cells) compared to 6-chloro analogs (IC₅₀ ~ 20 µM), suggesting ethyl groups may improve therapeutic indices .
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